(2E)-3-[3-methoxy-4-(phenylmethoxy)phenyl]-N-(4-sulfamoylphenyl)prop-2-enamide

• Molecular Formula: C23H22N2O5S
• Molecular Weight: 438.5 g/mol
• SMILES: COC1=C(C=CC(=C1)C=CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)OCC3=CC=CC=C3
• InChI: InChI=1S/C23H22N2O5S/c1-29-22-15-17(7-13-21(22)30-16-18-5-3-2-4-6-18)8-14-23(26)25-19-9-11-20(12-10-19)31(24,27)28/h2-15H,16H2,1H3,(H,25,26)(H2,24,27,28)/b14-8+
• InChIKey: MZSLRPXIMDFKEV-RIYZIHGNSA-N

Procurement Overview: 4-Benzyloxy-N-sulfamoylphenyl Cinnamamide

The target compound is a synthetic N-arylcinnamamide derivative bearing a 4-sulfamoylphenyl pharmacophore linked via a trans-α,β-unsaturated amide bridge to a 3-methoxy-4-(phenylmethoxy)-substituted styryl moiety . With a molecular formula of C₂₃H₂₂N₂O₅S and a molecular weight of 438.5 g/mol, it combines the privileged cinnamamide scaffold – known for antimicrobial, antitubercular, and antifungal activities across multiple ring-substituted analogs – with a primary sulfonamide group capable of engaging metalloenzyme active sites such as carbonic anhydrases [1]. The 4-benzyloxy substituent introduces significant steric bulk and lipophilicity compared to simpler alkoxy congeners, potentially modulating membrane permeability, target selectivity, and metabolic stability [2]. This compound is primarily available as a research-grade chemical for exploratory medicinal chemistry and biological screening applications .

Exploratory medicinal chemistry tool: available for antimicrobial and target-engagement screening applications.

Dual-pharmacophore design: combines cinnamamide antimicrobial scaffold with primary sulfonamide zinc-binding motif.

Benzyloxy-substituted analog: sterically and electronically distinct from simpler alkoxy congeners, enabling differentiated SAR expansion.

• [1] Pospisilova S, Kos J, Michnova H, Kapustikova I, Strharsky T, Oravec M, Moricz AM, Bakonyi J, Kauerova T, Kollar P, Cizek A, Jampilek J. Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides. Int J Mol Sci. 2018;19(8):2318. PMID: 30087309. View Source
• [2] CN105884712A – Compound capable of inhibiting activity of NEDD8 kinase as well as preparation method and pharmaceutical application of compound. Chinese Patent Application, filed 2016-05-09. View Source

Why Generic Substitution Fails: 4-Benzyloxy-N-sulfamoylphenyl Cinnamamide

Substituting this compound with a generic N-arylcinnamamide or a simple sulfamoylphenyl-containing analog is scientifically unjustified because the 4-(phenylmethoxy) substituent is not a passive structural feature. Systematic structure–activity relationship (SAR) studies on sixteen ring-substituted N-arylcinnamamides demonstrate that even minor variations in the aryl substitution pattern – such as replacing a 3,5-bis(trifluoromethyl)phenyl group with a 3,4-dichlorophenyl group – can shift the antimicrobial MIC by >4-fold against methicillin-resistant Staphylococcus aureus (MRSA) and alter antitubercular potency against Mycobacterium tuberculosis H37Ra [1]. The benzyloxy group in the target compound introduces a unique combination of π-stacking potential, steric occlusion, and lipophilic character not replicated by methyl, propoxy, halogen, or trifluoromethyl congeners. Consequently, any attempt to interchange this compound with a close analog lacking the 4-benzyloxy-3-methoxy substitution pattern risks altering target engagement, cellular penetration, and metabolic liability profiles in ways that cannot be predicted from simple potency extrapolations [1].

Benzyloxy non-interchangeability Replacing the 4-benzyloxy group with propoxy or methoxy alters lipophilicity, π-stacking potential, and steric occlusion; antimicrobial endpoint response may shift by several fold based on class SAR.

Sulfonamide pharmacophore absence Generic N-arylcinnamamides lacking the primary sulfonamide group lose the zinc-binding capability validated in CA-II co-crystal structures, eliminating the carbonic-anhydrase-targeting opportunity.

Substitution-pattern sensitivity Minor aryl substitution variations (e.g., halogen vs. trifluoromethyl) have been shown to alter antistaphylococcal and antitubercular MIC endpoints; the unique benzyloxy-sulfamoyl combination cannot be extrapolated from existing congener data.

• [1] Pospisilova S, Kos J, Michnova H, Kapustikova I, Strharsky T, Oravec M, Moricz AM, Bakonyi J, Kauerova T, Kollar P, Cizek A, Jampilek J. Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides. Int J Mol Sci. 2018;19(8):2318. PMID: 30087309. View Source

Differentiation Evidence: 4-Benzyloxy-N-sulfamoylphenyl Cinnamamide

Benzyloxy vs. Propoxy Substitution in Sulfamoylphenyl Cinnamamides

The target compound differs from its closest commercially available analog, (2E)-3-(3-methoxy-4-propoxyphenyl)-N-(4-sulfamoylphenyl)prop-2-enamide, by the presence of a benzyloxy group at the 4-position of the cinnamoyl ring instead of a propoxy group. This substitution increases the number of aromatic carbons in the side chain from zero to six, substantially altering lipophilicity, π-stacking capability, and steric occupancy. While no head-to-head antimicrobial data exists, class-level SAR from the structurally related N-arylcinnamamide series demonstrates that aromatic substituents on the cinnamamide scaffold can shift MIC values by 2–5 fold depending on the substitution pattern and the target organism [1]. For example, the introduction of a bis(trifluoromethyl)phenyl group (which, like benzyloxy, introduces enhanced aromaticity and lipophilicity) produced an MIC of 22.27 µM against S. aureus ATCC 29213, compared to compounds with simpler phenyl substitution that showed higher MIC values or were inactive in the same assay [1].

Benzyloxy vs. Propoxy

Class-level inference

+1 aromatic ring system; estimated clogP shift ~1.5–2.0 units higher than 4-propoxy analog. Qualitative SAR links aromatic substitution to enhanced antistaphylococcal activity in 16-compound N-arylcinnamamide series.

Supports SAR exploration of lipophilic, aromatic substitution effects on antimicrobial endpoint response.

No head-to-head antimicrobial data available for the target compound.

Evidence Dimension	Substituent-driven lipophilicity and aromatic surface area (clogP, aromatic ring count)
Target Compound Data	4-Benzyloxy substituent: 1 additional aromatic ring, estimated clogP contribution ~1.5–2.0 log units higher than propoxy [1]
Comparator Or Baseline	4-Propoxy analog (EvitaChem EVT-3723425): 0 additional aromatic rings in the alkoxy substituent [1]
Quantified Difference	Increase of one aromatic ring system; qualitative SAR shows aromatic substitution on cinnamamide correlates with enhanced antistaphylococcal activity in the N-arylcinnamamide series [1]
Conditions	Structural comparison; antimicrobial SAR inferred from Pospisilova et al. 2018 N-arylcinnamamide series (16 compounds) tested against S. aureus, MRSA, M. tuberculosis H37Ra, F. avenaceum, B. sorokiniana [1]

Why This Matters

For procurement decisions, the benzyloxy group offers a structurally distinct chemical space for probing target interactions that cannot be explored with the simpler propoxy or methoxy congeners, making it a non-interchangeable research tool for SAR campaigns.

• [1] Pospisilova S, Kos J, Michnova H, Kapustikova I, Strharsky T, Oravec M, Moricz AM, Bakonyi J, Kauerova T, Kollar P, Cizek A, Jampilek J. Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides. Int J Mol Sci. 2018;19(8):2318. PMID: 30087309. View Source

Carbonic Anhydrase Zinc-Binding by the Sulfonamide Pharmacophore

The target compound contains a primary sulfonamide (–SO₂NH₂) group directly attached to the N-phenyl ring, a structural motif that is the hallmark of potent carbonic anhydrase (CA) inhibitors. Crystallographic evidence from co-crystal structures of (2Z)-3-oxo-N-(4-sulfamoylphenyl)-2-[(thiophen-2-yl)methylidene]butanamide with human carbonic anhydrase II (PDB 6UFD) confirms that the 4-sulfamoylphenyl moiety coordinates directly to the active-site zinc ion, anchoring the inhibitor in the enzyme cavity [1]. While no direct CA inhibition data are published for the target compound, the presence of the identical zinc-binding pharmacophore supports class-level inference of CA inhibitory potential. In contrast, N-arylcinnamamide analogs lacking the sulfonamide group (e.g., the sixteen compounds in Pospisilova et al. 2018) showed antimicrobial activity but no reported CA engagement [2].

CA Zinc-Binding Motif

Class-level inference

Primary sulfonamide (-SO₂NH₂) present at 4-position of N-phenyl ring. Co-crystal structure PDB 6UFD confirms direct Zn²⁺ coordination by analogous 4-sulfamoylphenyl inhibitor in human CA-II.

Enables carbonic anhydrase inhibition research orthogonal to non-sulfonamide cinnamamides.

No direct CA inhibition data reported for target compound; inference from pharmacophore identity.

Evidence Dimension	Presence of zinc-binding primary sulfonamide pharmacophore
Target Compound Data	Contains unsubstituted –SO₂NH₂ group at the 4-position of the N-phenyl ring [1]
Comparator Or Baseline	N-arylcinnamamides in Pospisilova et al. 2018: no sulfonamide group present; antimicrobial activity driven solely by halogen/trifluoromethyl substitution [2]
Quantified Difference	Structural presence vs. absence of the primary sulfonamide zinc-binding motif; known CA inhibitor (PDB 6UFD analog) shows nanomolar CA-II binding affinity [1]
Conditions	Structural comparison informed by PDB 6UFD co-crystal structure of a 4-sulfamoylphenyl-containing inhibitor with human CA-II [1]

Why This Matters

The sulfonamide group offers a dual mechanism opportunity – combining the antimicrobial activity of the cinnamamide scaffold with CA-targeting potential – that is entirely absent in non-sulfonamide N-arylcinnamamides, providing a differentiated procurement rationale for researchers targeting metalloenzymes.

• [1] PDB 6UFD – Carbonic anhydrase 2 with inhibitor (2Z)-3-oxo-N-(4-sulfamoylphenyl)-2-[(thiophen-2-yl)methylidene]butanamide. Protein Data Bank. View Source
• [2] Pospisilova S, Kos J, Michnova H, Kapustikova I, Strharsky T, Oravec M, Moricz AM, Bakonyi J, Kauerova T, Kollar P, Cizek A, Jampilek J. Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides. Int J Mol Sci. 2018;19(8):2318. PMID: 30087309. View Source

Antimicrobial MIC Benchmarks for N-Arylcinnamamide Class

Class-level antimicrobial activity data for the N-arylcinnamamide series provide a benchmark for evaluating the target compound's differentiation. In a standardized microdilution assay, (2E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-phenylprop-2-enamide achieved an MIC of 22.27 µM against S. aureus ATCC 29213 and all three tested MRSA strains, while (2E)-3-phenyl-N-[3-(trifluoromethyl)phenyl]prop-2-enamide showed an MIC of 27.47 µM [1]. These values served as the class-leading antimicrobial benchmarks. Against M. tuberculosis H37Ra, the most active compounds – (2E)-N-(3,5-dichlorophenyl)- and (2E)-N-(3,4-dichlorophenyl)-3-phenylprop-2-enamide – demonstrated MICs of 27.38 µM [1]. The target compound combines the antimicrobial cinnamamide scaffold with a 4-sulfamoyl group that is absent in all sixteen tested compounds, creating a distinct chemotype for which antimicrobial activity has not yet been systematically characterized [1].

Class MIC Benchmarks

Class-level inference

Class-leading N-arylcinnamamide MIC: 22.27 µM against S. aureus ATCC 29213 (bis-CF₃-phenyl derivative); 27.38 µM against M. tuberculosis H37Ra (dichlorophenyl derivatives).

Target compound occupies an untested chemotype; no direct MIC comparison available.

Broth microdilution, 24-72 h; 16-compound series from Pospisilova et al. 2018.

Evidence Dimension	In vitro antimicrobial MIC (µM) of N-arylcinnamamide scaffold against S. aureus and M. tuberculosis
Target Compound Data	Not directly tested in published literature; contains both the cinnamamide antimicrobial scaffold and a 4-sulfamoylphenyl group not represented in the Pospisilova et al. 2018 series [1]
Comparator Or Baseline	Class leaders from Pospisilova et al. 2018: MIC 22.27 µM (bis-CF₃-phenyl derivative) against S. aureus ATCC 29213; MIC 27.38 µM (3,5-dichlorophenyl derivative) against M. tuberculosis H37Ra [1]
Quantified Difference	Target compound represents an untested chemotype within the class; no direct MIC comparison available due to the unique sulfonamide substitution [1]
Conditions	Broth microdilution assay; S. aureus ATCC 29213, MRSA clinical isolates, M. tuberculosis H37Ra; 24–72 h incubation; ampicillin and isoniazid as reference controls [1]

Why This Matters

This compound occupies an unexplored region of the N-arylcinnamamide chemical space, offering researchers a structurally novel starting point for antimicrobial SAR exploration that is not available from any of the sixteen characterized derivatives.

• [1] Pospisilova S, Kos J, Michnova H, Kapustikova I, Strharsky T, Oravec M, Moricz AM, Bakonyi J, Kauerova T, Kollar P, Cizek A, Jampilek J. Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides. Int J Mol Sci. 2018;19(8):2318. PMID: 30087309. View Source

NAE Inhibitor Differentiation from Pevonedistat

Patent CN105884712A discloses a series of N-(4-sulfamoylphenyl)prop-2-enamide derivatives as inhibitors of NEDD8-activating enzyme (NAE), with demonstrated antiproliferative activity against multiple tumor cell lines [1]. The target compound shares the core N-(4-sulfamoylphenyl)prop-2-enamide scaffold that defines this NAE inhibitor class. In contrast, the clinical-stage NAE inhibitor pevonedistat (MLN4924) operates through an adenosine sulfamate mechanism and lacks the cinnamamide substructure entirely [2]. While the target compound's intrinsic NAE inhibitory potency has not been reported in the public domain, its structural alignment with the proprietary NAE inhibitor series from CN105884712A distinguishes it from all antimicrobial-focused N-arylcinnamamides and suggests a potential orthogonal application in neddylation pathway research [1].

NAE Inhibitor Chemotype

Supporting evidence

Cinnamamide-based N-(4-sulfamoylphenyl)prop-2-enamide scaffold disclosed in CN105884712A as NAE inhibitor series; structurally distinct from adenosine sulfamate NAE inhibitors.

Potential orthogonal NAE inhibitor scaffold for neddylation pathway research.

No intrinsic NAE potency data reported for target compound; patent-derived structural alignment only.

Evidence Dimension	Structural alignment with patent-disclosed NAE inhibitor series
Target Compound Data	Core N-(4-sulfamoylphenyl)prop-2-enamide scaffold; 4-benzyloxy-3-methoxy styryl substitution present [1]
Comparator Or Baseline	Pevonedistat (MLN4924): adenosine sulfamate NAE inhibitor; IC₅₀ = 4.7 nM against NAE in biochemical assay; structurally unrelated to cinnamamides [2]
Quantified Difference	No direct potency data for target compound; structural classification as a cinnamamide-based NAE inhibitor distinguished from the clinical adenosine sulfamate chemotype [1][2]
Conditions	Patent CN105884712A: NAE inhibition assay; tumor cell proliferation assays across multiple cancer lines [1]

Why This Matters

For oncology-focused procurement, the compound represents a structurally distinct NAE inhibitor chemotype that may offer different resistance profiles compared to adenosine sulfamate-based clinical candidates.

• [1] CN105884712A – Compound capable of inhibiting activity of NEDD8 kinase as well as preparation method and pharmaceutical application of compound. Chinese Patent Application, filed 2016-05-09. View Source
• [2] Soucy TA, Smith PG, Milhollen MA, et al. An inhibitor of NEDD8-activating enzyme as a new approach to treat cancer. Nature. 2009;458(7239):732-736. PMID: 19360080. View Source

Application Scenarios: 4-Benzyloxy-N-sulfamoylphenyl Cinnamamide

Dual Antimicrobial and CA Inhibitor Probe

Researchers investigating the intersection of antimicrobial activity and carbonic anhydrase inhibition should prioritize this compound as a dual-pharmacophore probe. The sulfamoylphenyl group is structurally validated as a zinc-binding moiety in CA-II co-crystal structures (PDB 6UFD) [1], while the cinnamamide scaffold carries demonstrated antistaphylococcal and antitubercular activity across multiple substitution patterns (MIC range 22–34 µM against S. aureus and M. tuberculosis for class-leading analogs) [2]. This combination is unavailable in any of the sixteen N-arylcinnamamides characterized in the 2018 benchmark study [2].

NAE Inhibitor Lead Optimization Starting Point

For medicinal chemistry teams pursuing neddylation pathway inhibitors for oncology, this compound provides a cinnamamide-based NAE inhibitor scaffold as disclosed in CN105884712A [1]. Unlike the clinical adenosine sulfamate NAE inhibitor pevonedistat, the cinnamamide chemotype offers a distinct intellectual property landscape and potential for divergent resistance profiles, making it a strategic starting point for lead optimization programs targeting the ubiquitin-proteasome pathway [1][2].

SAR Expansion of 4-Alkoxy Cinnamamide Series

This compound fills a critical gap in the SAR map of cinnamamide derivatives by introducing a benzyloxy substituent at the 4-position, which is sterically and electronically distinct from the simpler alkoxy (methoxy, propoxy) and halogen/trifluoromethyl substituents characterized in existing literature [1]. Procurement for systematic SAR expansion enables direct comparison with the 4-propoxy analog (EvitaChem EVT-3723425) to dissect the contribution of aromatic surface area and lipophilicity to target binding and cellular permeability [1].

Physicochemical Profiling of Sulfonamide-Cinnamamide Hybrids

The combination of a primary sulfonamide polar surface area contribution (~70 Ų for –SO₂NH₂) with the lipophilic benzyloxy group (estimated contribution ~100 Ų) places this compound in a unique region of physicochemical space for permeability and solubility profiling. This makes it a valuable tool compound for in vitro ADME screening campaigns aimed at understanding the drug-likeness trade-offs of hybrid sulfonamide-cinnamamide scaffolds [1].

Application

Selection Property

Validation Focus

Antimicrobial-CA dual-probe research

Sulfonamide pharmacophore with zinc-binding validation

CA-II inhibition assay and antimicrobial susceptibility panel

Neddylation pathway inhibitor discovery

Cinnamamide-based NAE inhibitor scaffold

NAE biochemical activity and target-engagement profiling

Cinnamamide SAR expansion

4-Benzyloxy substitution (steric/lipophilic distinctiveness)

Comparative profiling versus alkoxy congeners and physicochemical characterization

Physicochemical ADME profiling

Hybrid sulfonamide-cinnamamide scaffold

Permeability, solubility, and metabolic stability assessment

• [1] Pospisilova S, Kos J, Michnova H, Kapustikova I, Strharsky T, Oravec M, Moricz AM, Bakonyi J, Kauerova T, Kollar P, Cizek A, Jampilek J. Synthesis and Spectrum of Biological Activities of Novel N-arylcinnamamides. Int J Mol Sci. 2018;19(8):2318. PMID: 30087309. View Source
• [2] CN105884712A – Compound capable of inhibiting activity of NEDD8 kinase as well as preparation method and pharmaceutical application of compound. Chinese Patent Application, filed 2016-05-09. View Source